N,N-diethyl-2-[3-(2-furyl)-1-(2-methoxyphenyl)-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]acetamide

• IUPAC Name: N,N-diethyl-2-[3-(furan-2-yl)-1-(2-methoxyphenyl)-5-oxo-1,2,4-triazol-4-yl]acetamide
• InChI: InChI=1S/C19H22N4O4/c1-4-21(5-2)17(24)13-22-18(16-11-8-12-27-16)20-23(19(22)25)14-9-6-7-10-15(14)26-3/h6-12H,4-5,13H2,1-3H3
• InChI Key: DKRSNVXSQOSLHN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C(=NN(C1=O)C2=CC=CC=C2OC)C3=CC=CO3
• Molecular Formula: C19H22N4O4
• Molecular Weight: 370.4 g/mol

Description

N,N-diethyl-2-[3-(2-furyl)-1-(2-methoxyphenyl)-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]acetamide is a useful research compound. Its molecular formula is C19H22N4O4 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 370.16410520 g/mol and the complexity rating of the compound is 578. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Radiosynthesis

Research on compounds structurally related to N,N-diethyl-2-[3-(2-furyl)-1-(2-methoxyphenyl)-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]acetamide highlights the importance of such molecules in chemical synthesis and radiosynthesis. For instance, the synthesis of chloroacetanilide herbicides and dichloroacetamide safeners for herbicides underscores the relevance of acetamide derivatives in developing substances with specific biological or chemical properties, such as herbicidal activity or metabolic pathways in organisms (Latli & Casida, 1995). Furthermore, the radiosynthesis of selective radioligands for imaging translocator proteins with PET scans, utilizing pyrazolo[1,5-a]pyrimidineacetamides, demonstrates the compound's potential in medical imaging and pharmacological research (Dollé et al., 2008).

Antimicrobial and Anticancer Activities

Studies on related compounds, such as bis-α,β-unsaturated ketones and fused pyridine derivatives, illustrate the antimicrobial evaluation against various pathogens, suggesting potential for this compound in developing new antimicrobial agents (Altalbawy, 2013). Additionally, the synthesis of analogs of 3-methyl-[1,2,4] triazolo[3,4-a]phthalazines via Suzuki coupling for anticancer activity evaluation highlights the potential of triazole-containing compounds in cancer research (Kumar et al., 2019).

Enzyme Inhibition and Alzheimer's Disease Therapy

The exploration of synthetic multifunctional amides, including those with enzyme inhibitory potentials, opens avenues for the compound's application in developing therapeutic agents for diseases like Alzheimer's. These multifunctional amides have been shown to possess moderate enzyme inhibitory activities and mild cytotoxicity, indicating their utility in medicinal chemistry and drug development (Hassan et al., 2018).

Green Synthesis and Environmental Impact

The green synthesis of N-(3-amino-4-methoxyphenyl)acetamide, an intermediate for azo disperse dyes, using novel catalysts demonstrates the environmental applications of acetamide derivatives. This approach highlights the potential for using related compounds in sustainable manufacturing processes and reducing the environmental impact of chemical production (Zhang Qun-feng, 2008).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some 1,2,4-triazole derivatives are used as antifungal agents and work by inhibiting the enzyme lanosterol 14α-demethylase.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further studied for potential use as a pharmaceutical agent.